Cas no 20084-49-5 ((1H,1H-Perfluorooctyl)oxirane)

• Product Name: (1H,1H-Perfluorooctyl)oxirane
• CAS No: 20084-49-5
• MF: C₁₀H₅F₁₅O
• MW: 426.12215590477
• CID: 2731602
• PubChem ID: 2778502
• Update Time: 2025-11-06

(1H,1H-Perfluorooctyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (1H,1H-Perfluorooctyl)oxirane
• 3-(Perfluoro-n-heptyl)propenoxide
• NS00108993
• 20084-49-5
• NTCFPSIOLPOKNV-UHFFFAOYSA-N
• DTXCID201325164
• DTXSID00895650
• SCHEMBL5944969
• AKOS016015999
• 2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxirane

• Inchi： 1S/C10H5F15O/c11-4(12,1-3-2-26-3)5(13,14)6(15,16)7(17,18)8(19,20)9(21,22)10(23,24)25/h3H,1-2H2
• InChI Key： NTCFPSIOLPOKNV-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(CC1CO1)F

Computed Properties

• Exact Mass: 426.0100872Da
• Monoisotopic Mass: 426.0100872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (1H,1H-Perfluorooctyl)oxirane

(1H,1H-Perfluorooctyl)oxirane: A Comprehensive Overview

Introduction to (1H,1H-Perfluorooctyl)oxirane

(1H,1H-Perfluorooctyl)oxirane, also known by its CAS No. 20084-49-5, is a unique chemical compound that has garnered significant attention in recent years due to its versatile properties and applications. This compound is a perfluoroalkyl epoxide, characterized by its perfluorinated side chain and an epoxide functional group. The combination of these features makes it highly valuable in various industries, including materials science, electronics, and specialty chemicals.

Chemical Structure and Properties

The molecular structure of (1H,1H-Perfluorooctyl)oxirane consists of an epoxide ring attached to a perfluorinated octyl group. This structure imparts several unique properties, such as high thermal stability, excellent chemical resistance, and low surface energy. These attributes make it suitable for applications where durability and resistance to harsh conditions are critical.

Recent studies have highlighted the importance of understanding the physical and chemical properties of (1H,1H-Perfluorooctyl)oxirane. For instance, research has shown that the compound exhibits exceptional stability under high temperatures and pressures, making it ideal for use in high-performance materials. Additionally, its low surface energy property has been leveraged in the development of advanced coatings and adhesives.

Synthesis and Manufacturing

The synthesis of (1H,1H-Perfluorooctyl)oxirane involves a multi-step process that typically begins with the production of perfluoroalkyl halides. These intermediates are then subjected to nucleophilic substitution reactions to form the epoxide functional group. Recent advancements in catalytic processes have significantly improved the efficiency and yield of this synthesis pathway.

One notable development in the manufacturing of (1H,1H-Perfluorooctyl)oxirane is the use of environmentally friendly catalysts. These catalysts not only enhance the reaction rate but also reduce the environmental footprint of the production process. Such innovations align with the growing demand for sustainable chemical manufacturing practices.

Applications in Industry

(1H,1H-Perfluorooctyl)oxirane finds extensive use in various industrial applications due to its unique properties. One of its primary applications is in the production of high-performance polymers. The compound serves as a building block for synthesizing polymers with enhanced thermal stability and chemical resistance, which are critical for aerospace and automotive industries.

In addition to polymer production, (1H,1H-Perfluorooctyl)oxirane is also employed in the formulation of specialty chemicals. Its low surface energy property makes it an excellent candidate for creating water-repellent and oil-repellent coatings. Recent research has demonstrated its potential in developing self-cleaning surfaces for architectural applications.

Another significant application of (1H,1H-Perfluorooctyl)oxirane is in electronics manufacturing. The compound is used as a precursor for producing dielectric materials with high permittivity and low loss tangent. These materials are essential for next-generation electronic devices requiring high-speed data transmission and energy efficiency.

Environmental Considerations and Safety

While (1H,1H-Perfluorooctyl)oxirane offers numerous benefits, its environmental impact has been a topic of concern in recent years. Studies have shown that perfluoroalkyl substances can persist in the environment and accumulate in ecosystems over time. However, (1H,1H-Perfluorooctyl)oxirane, due to its specific structure and application methods, has been found to have lower bioaccumulation potential compared to other perfluoroalkyl compounds.

To mitigate any potential environmental risks associated with (1H,1H-Perfluorooctyl)oxirane, researchers have developed innovative waste management strategies. These strategies focus on efficient recycling processes and degradation methods that minimize the release of harmful byproducts into the environment.

From a safety perspective, handling (1H,1H-Perfluorooctyl)oxirane requires adherence to standard laboratory protocols due to its reactive nature as an epoxide. Proper personal protective equipment should be used during synthesis and handling to ensure worker safety.

Future Prospects and Research Directions

The future outlook for (1H,1H-Perfluorooctyl)oxirane appears promising as researchers continue to explore new applications and improve existing ones. Ongoing studies are focused on enhancing its compatibility with biodegradable materials to create more sustainable products.

A key area of research involves modifying the structure of (1H,1H-Perfluorooctyl)oxirane to tailor its properties for specific applications. For example, functionalizing the compound with additional groups could expand its utility in drug delivery systems or advanced materials science.

Furthermore, advancements in computational chemistry are enabling scientists to predict the behavior of (1H,1H-Perfluorooctyl)oxirane under various conditions with greater accuracy. This computational approach is accelerating the discovery process and reducing reliance on time-consuming experimental methods.